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Compound of Interest

Compound Name: Alixorexton

CAS No.: 2648347-56-0

Cat. No.: B15607043

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the wake-promoting effects of alixorexton, a

novel selective orexin 2 receptor (OX2R) agonist, with alternative therapies for narcolepsy. The

information is compiled from publicly available clinical trial data to assist researchers and drug

development professionals in evaluating the reproducibility and potential of this investigational

compound.

Introduction to Alixorexton and the Orexin System
Alixorexton (formerly ALKS 2680) is an orally administered, selective orexin 2 receptor

(OX2R) agonist currently in phase 2 development for the treatment of narcolepsy type 1 (NT1),

narcolepsy type 2 (NT2), and idiopathic hypersomnia (IH).[1][2][3][4] The orexin system is a key

regulator of wakefulness, and its dysfunction, particularly the loss of orexin-producing neurons,

is the underlying cause of narcolepsy type 1.[5][6] Orexin neuropeptides (orexin-A and orexin-

B) bind to two G-protein coupled receptors, OX1R and OX2R, to promote wakefulness.[7]

Alixorexton is designed to mimic the action of endogenous orexins by directly stimulating the

OX2R, thereby activating downstream wake-promoting pathways.[3][5]
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Comparative Efficacy on Wakefulness
The following tables summarize the quantitative data from clinical trials of alixorexton and its

comparators. The primary endpoints used to assess wakefulness are the Maintenance of

Wakefulness Test (MWT) and the Epworth Sleepiness Scale (ESS).

Orexin Receptor Agonists
This table compares the efficacy of alixorexton with other investigational orexin receptor

agonists.
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mg:

35.0

0 mg:

-13.0

Note: The TAK-994 program was terminated due to hepatotoxicity.[10][11]

Established Narcolepsy Treatments
This table compares the efficacy of alixorexton with currently approved treatments for

narcolepsy.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.takeda.com/newsroom/newsreleases/2023/the-new-england-journal-of-medicine-publishes-data-from-phase-2-study-of-first-oral-orexin-receptor-2-agonist-tak-994-in-patients-with-narcolepsy-type-1/
https://www.neurologylive.com/view/despite-positive-efficacy-safety-concerns-halt-phase-2-orexin-receptor-tak-994-narcolepsy
https://www.benchchem.com/product/b15607043/docs?utm_src=pdf-body#reproducibility-of-alixorexton-s-effects-on-wakefulness-a-comparative-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15607043?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Drug

Mech
anism
of
Actio
n

Study
Diagn
osis

N
Dosa
ge

Durati
on

MWT
Mean
Chan
ge
from
Basel
ine
(minu
tes)

ESS
Mean
Chan
ge
from
Basel
ine

Refer
ence(
s)

Alixore

xton

Selecti

ve

OX2R

Agonis

t

Vibran

ce-1
NT1 92

4, 6, 8

mg

6

weeks
~21-25

Statisti

cally

signific

ant

improv

ement

[1][2]

[8]

Modafi

nil

Dopa

mine

Transp

orter

Inhibit

or

Multipl

e

Narcol

epsy
271

200

mg,

400

mg

9

weeks
2.82 -2.73

[4][12]

[13]

Pitolis

ant

Histam

ine H3

Recep

tor

Antag

onist/I

nverse

Agonis

t

HARM

ONY 1

& CTP

(poole

d)

Narcol

epsy
105

Up to

35.6

mg

7-8

weeks
7.0 -6.1

[8][14]

[15]

[16]

Solria

mfetol

Dopa

mine

and

Norepi

nephri

TONE

S 2

Narcol

epsy

236 75 mg,

150

mg,

300

mg

12

weeks

75 mg:

7.7150

mg:

9.8300

75 mg:

-3.815

0 mg:

-5.430

[17]

[18]

[19]

[20]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.2minutemedicine.com/orexin-receptor-2-agonist-reduces-symptoms-of-narcolepsy-type-1/
https://www.alkermesmedicalaffairs.com/resources/congresses/sleep-europe-2024/vibrance-1-study-design-and-methods-for-a-phase-2-randomised-placebo-controlled-parallel-group-study-evaluating-the-safety-and-efficacy-of-alks-2680-in-patients-with-narcolepsy-type-1/poster-pdf/download
https://synapse.patsnap.com/blog/alkermes-has-started-the-vibrance-1-phase-2-trial-to-assess-alks-2680-for-treating-narcolepsy-type-1
https://pmc.ncbi.nlm.nih.gov/articles/PMC3058259/
https://www.researchgate.net/publication/298272520_Randomized_trial_of_modafinil_as_a_treatment_for_the_excessive_daytime_somnolence_of_narcolepsy
https://www.researchgate.net/publication/384586465_Modafinil_for_Narcolepsy_A_Systematic_Review_and_Meta-Analysis_of_Its_Effectiveness_in_Combating_Daytime_Sleepiness/download
https://synapse.patsnap.com/blog/alkermes-has-started-the-vibrance-1-phase-2-trial-to-assess-alks-2680-for-treating-narcolepsy-type-1
https://jcsm.aasm.org/doi/10.5664/jcsm.9006
https://practicalneurology.com/news/pitolisant-treatment-improves-excessive-daytime-sleepiness-and-reduces-cataplexy-in-narcolepsy/2469371/
https://pubmed.ncbi.nlm.nih.gov/34935103/
https://www.preprints.org/manuscript/202409.2363
https://pubmed.ncbi.nlm.nih.gov/9743270/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6835071/
https://jcsm.aasm.org/doi/10.5664/jcsm.9550
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15607043?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


ne

Reupt

ake

Inhibit

or

mg:

12.3

0 mg:

-6.4

Experimental Protocols
Alixorexton (Vibrance-1 Study)

Study Design: A phase 2, randomized, double-blind, placebo-controlled, parallel-group,

dose-range-finding study.[2][8][21]

Participants: Approximately 92 adult patients with a diagnosis of narcolepsy type 1.[2][8]

Treatment: Participants were randomized to receive one of three doses of alixorexton (4

mg, 6 mg, or 8 mg) or a placebo, taken orally once daily for six weeks.[2][8][21]

Primary Endpoint: Change from baseline in mean sleep latency on the Maintenance of

Wakefulness Test (MWT) at week 6.[8][21]

Secondary Endpoints: Change from baseline in Epworth Sleepiness Scale (ESS) score at

week 6, and mean weekly cataplexy rate.[8][21]

Maintenance of Wakefulness Test (MWT) Protocol: The MWT measures the ability to stay

awake in a quiet, dark environment. It typically consists of four 40-minute trials conducted at

2-hour intervals. The time taken to fall asleep (sleep latency) is recorded for each trial, and

the mean sleep latency across the four trials is calculated.

Epworth Sleepiness Scale (ESS) Protocol: A self-administered questionnaire where patients

rate their likelihood of dozing in eight different situations on a scale of 0 to 3. The total score

ranges from 0 to 24, with higher scores indicating greater daytime sleepiness.

Comparator Experimental Protocols
The experimental protocols for the comparator drugs were broadly similar, utilizing the MWT

and ESS as primary measures of wakefulness and sleepiness.
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Danavorexton (TAK-925): A Phase 1, single- and multiple-rising-dose study in healthy

volunteers and patients with NT1 and NT2. The MWT was conducted over a nine-hour

intravenous infusion period.[3][9]

TAK-994: A Phase 2, randomized, placebo-controlled trial in patients with NT1. The MWT

and ESS were assessed at baseline and at week 8.[10][22]

Modafinil: Multiple randomized, double-blind, placebo-controlled trials in patients with

narcolepsy. The MWT and ESS were consistently used as key efficacy measures.[12][23]

The MWT protocol typically involved four 20-minute trials.[18]

Pitolisant (HARMONY 1 & CTP): Randomized, double-blind, placebo-controlled trials in

patients with narcolepsy. The MWT and ESS were primary endpoints, assessed at baseline

and after 7 or 8 weeks of treatment.[15][16]

Solriamfetol (TONES 2): A 12-week, randomized, double-blind, placebo-controlled phase 3

trial in adults with narcolepsy. The co-primary endpoints were the change from baseline in

MWT and ESS.[17][19][20]
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Caption: Simplified Orexin 2 Receptor signaling pathway promoting wakefulness.
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Alixorexton Vibrance-1 Study Workflow
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Caption: Workflow of the Alixorexton Vibrance-1 Phase 2 clinical trial.
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The available data from the Vibrance-1 and Vibrance-2 phase 2 studies suggest that

alixorexton has a reproducible and dose-dependent effect on improving wakefulness in

patients with narcolepsy type 1 and type 2, as measured by the MWT and ESS. When

compared to other orexin receptor agonists in development, alixorexton demonstrates a

promising efficacy profile. Furthermore, its effects appear robust when compared to established

narcolepsy treatments with different mechanisms of action. The detailed experimental protocols

of the Vibrance studies provide a solid foundation for future pivotal trials and for the scientific

community to evaluate the reproducibility of these findings. The continued development of

selective OX2R agonists like alixorexton represents a targeted and potentially transformative

approach to treating the underlying pathophysiology of narcolepsy.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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